Methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate

• IUPAC Name: methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C18H19N3O4/c1-25-18(22)14-7-8-16(17(13-14)21(23)24)20-11-9-19(10-12-20)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChI Key: GFBKCJHXEKDMDZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 65639-58-9

Description

Methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding Patterns

Research by J. Portilla et al. (2007) explored the hydrogen-bonded sheets and chains in similar isomeric compounds, highlighting complex molecular interactions through N-H...N, N-H...O, and C-H...O hydrogen bonds. These findings contribute to our understanding of molecular architectures and the electronic properties of related substances (J. Portilla et al., 2007).

Synthesis and Tuberculostatic Activity

In the realm of pharmaceutical chemistry, H. Foks et al. (2005) utilized a related compound as a substrate in the synthesis of new heterocyclic compounds, investigating their tuberculostatic activity. This research underscores the potential of such compounds in developing treatments against tuberculosis (H. Foks et al., 2005).

Chemical Reactivity and Synthesis

The work by E. Koroleva et al. (2011) focused on synthesizing new carboxylic acid amides containing an N-methylpiperazine fragment, revealing the versatility of these compounds in chemical synthesis and potential pharmaceutical applications (E. Koroleva et al., 2011).

Development of ASA Prodrugs

Research by B. Rolando et al. (2013) into water-soluble nitric-oxide-releasing acetylsalicylic acid (ASA) prodrugs demonstrates the innovative use of related compounds in creating more effective and safer pharmaceuticals. These prodrugs aim to deliver ASA alongside beneficial nitric oxide, highlighting a novel approach to drug design and therapy (B. Rolando et al., 2013).

Antibacterial Applications

Per-Anders Enquist et al. (2012) discovered that derivatives of similar compounds can target both extracellular and intracellular pathogens, showcasing the antibacterial potential of these substances. This study opens avenues for the development of new antibacterial agents against challenging pathogens (Per-Anders Enquist et al., 2012).

Safety and Hazards

“Methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate” is classified as a GHS07 substance, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid formation of dust and aerosols. Containers may explode when heated.